7-acetyl-2-((3-nitrobenzyl)thio)-3-phenyl-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 11-acetyl-5-[(3-nitrophenyl)methylsulfanyl]-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C24H20N4O4S2/c1-15(29)26-11-10-19-20(13-26)34-22-21(19)23(30)27(17-7-3-2-4-8-17)24(25-22)33-14-16-6-5-9-18(12-16)28(31)32/h2-9,12H,10-11,13-14H2,1H3
• InChI Key: ADDVNRYWFORHCN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=CC(=CC=C4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C24H20N4O4S2
• Molecular Weight: 492.6 g/mol

Description

7-acetyl-2-((3-nitrobenzyl)thio)-3-phenyl-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C24H20N4O4S2 and its molecular weight is 492.57. The purity is usually 95%.
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Scientific Research Applications

Hybrid Catalysts in Medicinal Chemistry Hybrid catalysts play a crucial role in synthesizing pyranopyrimidine scaffolds, key precursors for medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. Research by Parmar, Vala, and Patel (2023) elaborates on the utilization of diversified hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, for developing substituted pyrimidinone derivatives, highlighting the importance of such compounds in drug development and synthesis (Parmar, Vala, & Patel, 2023).

Bioactive Heterocyclic Compounds in Drug Design The importance of furanyl- and thienyl-substituted nucleobases and nucleosides in medicinal chemistry is discussed by Ostrowski (2022). This review demonstrates the significant role of heterocyclic compounds, including pyrimidine derivatives, in developing drugs with antiviral, antitumor, and antimycobacterial actions, indicating the potential therapeutic applications of compounds similar to the one (Ostrowski, 2022).

Synthesis of Pyrimidoquinolines A study on the synthesis of pyrimidoquinolines and its thio analogues from barbituric acid derivatives shows the versatility of pyrimidine-based compounds in creating biologically active molecules. This synthesis method may offer insights into the potential synthetic pathways that could be applied to the compound , showcasing its relevance in creating molecules with significant therapeutic importance (Nandha kumar et al., 2001).

Photosensitive Protecting Groups The application of photosensitive protecting groups, including 2-nitrobenzyl derivatives, is crucial in synthetic chemistry, offering a mechanism to control reaction environments and protect reactive sites during synthesis. Research on this topic by Amit, Zehavi, and Patchornik (1974) presents the foundational principles that could be applicable in manipulating the reactivity and stability of complex compounds like the one discussed (Amit, Zehavi, & Patchornik, 1974).